Cas no 31536-16-0 (Methane(dithioic) acid,1-[(4-methylphenyl)sulfonyl]-, phenyl ester)

• Product Name: Methane(dithioic) acid,1-[(4-methylphenyl)sulfonyl]-, phenyl ester
• CAS No: 31536-16-0
• MF: C₁₄H₁₂O₂S₃
• MW: 308.438879966736
• CID: 317469
• PubChem ID: 322037
• Update Time: 2025-04-19

Methane(dithioic) acid,1-[(4-methylphenyl)sulfonyl]-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methane(dithioic) acid,1-[(4-methylphenyl)sulfonyl]-, phenyl ester
• phenyl (4-methylphenyl)sulfonylmethanedithioate
• DTXSID80313822
• NSC277532
• 31536-16-0
• NSC-277532

• Inchi： 1S/C14H12O2S3/c1-11-7-9-13(10-8-11)19(15,16)14(17)18-12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： QCYVWUVJNCVRJZ-UHFFFAOYSA-N
• SMILES： S(C(=S)SC1C=CC=CC=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 308.00006
• Monoisotopic Mass: 308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 463°Cat760mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.689
• PSA: 34.14
• LogP: 4.92670